Ethyl 3,6-dibromo-2,4-difluorophenylacetate
Overview
Description
Ethyl 3,6-dibromo-2,4-difluorophenylacetate (EBDDFA) is an organobromine compound with a wide range of applications in the scientific and industrial fields. It is a versatile reagent that can be used in a variety of reactions and processes, such as organic synthesis, drug discovery, and environmental protection. In addition, EBDDFA has recently been identified as a possible tool for studying the biochemical and physiological effects of certain compounds.
Scientific Research Applications
Ethyl 3,6-dibromo-2,4-difluorophenylacetate is a highly versatile reagent that can be used in a variety of scientific research applications. It has been used in organic synthesis reactions, such as the preparation of aryl bromides and heterocyclic compounds. In addition, it has been used as an intermediate in the synthesis of pharmaceuticals and other compounds. Ethyl 3,6-dibromo-2,4-difluorophenylacetate has also been used in the study of the biochemical and physiological effects of certain compounds.
Mechanism of Action
Ethyl 3,6-dibromo-2,4-difluorophenylacetate is an organobromine compound that functions as a nucleophile in organic synthesis reactions. It is able to react with electrophiles, such as aryl halides, to form a new C-C bond. In addition, it can also react with other nucleophiles to form a variety of products.
Biochemical and Physiological Effects
Ethyl 3,6-dibromo-2,4-difluorophenylacetate has been found to have a variety of biochemical and physiological effects. In particular, it has been found to inhibit the activity of enzymes involved in the metabolism of drugs, such as CYP2C9 and CYP2C19. In addition, it has been found to have anti-inflammatory and anti-cancer properties.
Advantages and Limitations for Lab Experiments
Ethyl 3,6-dibromo-2,4-difluorophenylacetate has several advantages for use in laboratory experiments. It is a highly reactive reagent that can be used in a variety of reactions. In addition, it is relatively stable and can be stored for long periods of time. However, it is also important to note that Ethyl 3,6-dibromo-2,4-difluorophenylacetate is a toxic compound and should be handled with care.
Future Directions
Ethyl 3,6-dibromo-2,4-difluorophenylacetate has a wide range of potential applications in the scientific and industrial fields. In particular, it could be used to study the biochemical and physiological effects of certain compounds. In addition, it could be used as an intermediate in the synthesis of pharmaceuticals and other compounds. Finally, it could be used in the development of new organic synthesis reactions.
properties
IUPAC Name |
ethyl 2-(3,6-dibromo-2,4-difluorophenyl)acetate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8Br2F2O2/c1-2-16-8(15)3-5-6(11)4-7(13)9(12)10(5)14/h4H,2-3H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HKMVEZDCQKQLBA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CC1=C(C=C(C(=C1F)Br)F)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8Br2F2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
357.97 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 3,6-dibromo-2,4-difluorophenylacetate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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